Cas no 33318-88-6 (3-aminotetrahydropyran-4-ol)

• Product Name: 3-aminotetrahydropyran-4-ol
• CAS No: 33318-88-6
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD19205028
• CID: 1083858
• PubChem ID: 55282123
• Update Time: 2025-11-02

3-aminotetrahydropyran-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-Aminotetrahydro-2H-pyran-4-ol
• 3-aminooxan-4-ol
• 3-Amino-tetrahydro-pyran-4-ol
• 3-aminotetrahydropyran-4-ol
• SB36653
• rac-(3R,4S)-3-aminotetrahydro-2H-pyran-4-ol
• 3-amino-4-hydroxytetrahydropyran
• 2-Amino-1,5-anhydro-2,4-dideoxypentitol
• PS-16432
• SB22096
• EN300-85987
• AC-31581
• SY319250
• 1309081-45-5
• 3-Amino-4-hydroxy-tetrahydropyran
• AKOS006342511
• 3-aMino-tetrahydro-2H-pyran-4-ol
• (3S,4R)-3-Amino-tetrahydro-pyran-4-ol
• KUCSFTQJADYIQH-UHFFFAOYSA-N
• 2-Amino-1,5-anhydro-2,4-dideoxy-D-erythro-pentitol
• DB-262136
• trans-3-Amino-tetrahydro-pyran-4-ol
• (3S,4S)-3-Amino-4-hydroxytetrahydropyran
• trans-3-Aminotetrahydro-2H-pyran-4-ol
• SB12862
• (3R,4S)-3-Amino-tetrahydro-pyran-4-ol
• (3S,4S)-3-aminooxan-4-ol
• SY044940
• PB22997
• SB22798
• SB12863
• SY044939
• 33318-88-6
• cis-3-Amino-tetrahydro-pyran-4-ol
• SCHEMBL1981773
• DTXSID60717400
• SB19874
• 1638771-36-4
• E83411
• MFCD19215826
• MFCD20502271
• MFCD27956987

• MDL： MFCD19205028
• Inchi： 1S/C5H11NO2/c6-4-3-8-2-1-5(4)7/h4-5,7H,1-3,6H2
• InChI Key： KUCSFTQJADYIQH-UHFFFAOYSA-N
• SMILES： O1CCC(C(C1)N)O

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-aminotetrahydropyran-4-ol

3-Aminotetrahydropyran-4-ol (CAS No. 33318-88-6): A Versatile Building Block in Modern Organic Synthesis

3-Aminotetrahydropyran-4-ol (CAS No. 33318-88-6) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical research and fine chemical synthesis. This tetrahydropyran derivative with both amino and hydroxyl functional groups offers unique reactivity patterns, making it an important chiral building block for drug discovery and material science applications.

The molecular structure of 3-amino-4-hydroxytetrahydropyran features a six-membered oxygen-containing ring with strategically positioned amino and hydroxyl groups at the 3- and 4-positions respectively. This arrangement creates multiple sites for chemical modification, allowing synthetic chemists to develop diverse pharmaceutical intermediates and bioactive molecules. Recent studies highlight its potential in creating GABA receptor modulators and neurological drug candidates, addressing growing market demands for central nervous system therapeutics.

In synthetic applications, 3-aminotetrahydropyran-4-ol 33318-88-6 serves as a precursor for various nitrogen-oxygen heterocycles. Its stereochemical properties are particularly valuable in asymmetric synthesis, where researchers frequently search for "chiral auxiliaries for asymmetric induction" or "stereoselective synthesis methods." The compound's balanced lipophilicity and hydrogen bonding capacity make it suitable for designing drug-like molecules with improved pharmacokinetic profiles.

The global market for tetrahydropyran derivatives has shown steady growth, driven by increasing demand in pharmaceutical and agrochemical sectors. Industry reports indicate particular interest in "small molecule drug discovery building blocks" and "fragment-based drug design," areas where 3-aminotetrahydropyran-4-ol demonstrates significant potential. Manufacturers have optimized production processes to meet the rising needs of research institutions and pharmaceutical companies exploring "novel heterocyclic scaffolds."

From a chemical perspective, the aminotetrahydropyranol structure offers interesting reactivity. The amino group can participate in condensation reactions, reductive aminations, or serve as a directing group in metal-catalyzed transformations. Simultaneously, the hydroxyl function enables ether formation, esterification, or oxidation to carbonyl derivatives. This dual functionality answers common search queries like "multifunctional heterocyclic compounds" or "versatile synthetic intermediates."

In material science applications, derivatives of CAS 33318-88-6 have shown promise in creating functional polymers and coordination complexes. The compound's ability to act as a bidentate ligand makes it valuable for metal-organic frameworks (MOFs), a hot topic in materials research. Recent publications explore its use in designing "molecular sensors" and "catalytic systems," aligning with current trends in sustainable chemistry and green synthesis.

Quality control of 3-aminotetrahydropyran-4-ol typically involves HPLC analysis, chiral purity determination, and spectroscopic characterization. Suppliers emphasize batch-to-batch consistency, addressing the pharmaceutical industry's need for "high-purity synthetic building blocks." Analytical data sheets often include information on enantiomeric excess, residual solvents, and stability under various conditions - parameters frequently searched by quality assurance professionals.

The safety profile of 3-amino-4-hydroxytetrahydropyran has been well-documented in scientific literature. While not classified as hazardous under standard regulations, proper handling procedures are recommended, similar to other amino-alcohol compounds. Material Safety Data Sheets (MSDS) provide detailed guidance on storage conditions (typically 2-8°C under inert atmosphere) and compatibility information, addressing common queries about "chemical storage best practices."

Future research directions for 33318-88-6 derivatives include exploration in bioconjugation chemistry and prodrug development. The compound's structural features make it suitable for creating targeted drug delivery systems, a rapidly growing field in medicinal chemistry. Patent analyses reveal increasing interest in using this scaffold for "tissue-specific therapeutics" and "controlled-release formulations," particularly in neurological and anti-inflammatory applications.

For synthetic chemists working with 3-aminotetrahydropyran-4-ol, recent methodological advances include microwave-assisted reactions and continuous flow chemistry approaches. These techniques address the industry's focus on "green chemistry principles" and "process intensification," frequently searched topics in organic synthesis optimization. The compound's stability under various reaction conditions makes it compatible with these modern synthetic strategies.

In conclusion, 3-aminotetrahydropyran-4-ol (CAS No. 33318-88-6) represents a versatile and valuable compound in contemporary chemical research. Its unique structural features, synthetic utility, and potential applications in pharmaceuticals and materials science ensure its continued importance in scientific and industrial contexts. As research progresses, we anticipate new discoveries that will further expand the applications of this interesting heterocyclic amino alcohol in cutting-edge technologies and therapeutic developments.